Cas no 352535-98-9 ((3-Bromo-2-chlorophenyl)boronic acid)

• Product Name: (3-Bromo-2-chlorophenyl)boronic acid
• CAS No: 352535-98-9
• MF: C₆H₅BBrClO₂
• MW: 235.270700216293
• MDL: MFCD13184263
• CID: 303017
• PubChem ID: 44558165
• Update Time: 2025-05-21

(3-Bromo-2-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-chlorophenyl)boronic acid
• 3-BROMO-2-CHLOROPHENYLBORONIC ACID
• Boronic acid,(3-bromo-2-chlorophenyl)- (9CI)
• J-511853
• 3-Bromo-2-chlorophenylboronicacid
• (3-bromanyl-2-chloranyl-phenyl)boronic acid
• MFCD13184263
• EN300-253243
• (3-bromo-2-chlorophenyl)boronicacid
• CS-0107814
• CS-16837
• SY205198
• 352535-98-9
• AKOS015892922
• DTXSID30659383
• FT-0659597
• Z1269198700
• CPA53598
• 3-bromo-2-chloro-phenylboronic acid
• A822696
• N12989
• DB-022311

• MDL： MFCD13184263
• Inchi： 1S/C6H5BBrClO2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,10-11H
• InChI Key： YCMXATUQDUMDGW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B(O)O)=C1Cl

Computed Properties

• Exact Mass: 233.92500
• Monoisotopic Mass: 233.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.791
• Boiling Point: 371.99°C at 760 mmHg
• Flash Point: 178.773°C
• Refractive Index: 1.615
• PSA: 40.46000
• LogP: 0.78230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3-Bromo-2-chlorophenyl)boronic acid

Comprehensive Overview of (3-Bromo-2-chlorophenyl)boronic acid (CAS No. 352535-98-9)

(3-Bromo-2-chlorophenyl)boronic acid (CAS No. 352535-98-9) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceuticals, and material science. Its molecular structure, featuring both bromo and chloro substituents, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound’s unique reactivity has sparked interest in applications ranging from drug discovery to advanced polymer development, aligning with trending searches on "green chemistry" and "sustainable synthesis methods."

The growing demand for boronic acid compounds in bioconjugation and catalysis has positioned (3-Bromo-2-chlorophenyl)boronic acid as a key player in modern research. Recent publications highlight its role in designing targeted therapeutics, particularly in cancer research, where precision in molecular binding is critical. Users often search for "how to handle boronic acids safely" or "storage conditions for arylboronic acids," reflecting practical concerns. This compound’s stability under inert atmospheres and compatibility with anhydrous solvents are frequently discussed in forums and academic papers.

From an industrial perspective, 352535-98-9 is increasingly referenced in patents related to OLED materials and electronic coatings, addressing the surge in searches for "organic electronics" and "flexible displays." Its ability to form stable complexes with transition metals aligns with the rise of metal-organic frameworks (MOFs), a hot topic in materials science. Researchers exploring "MOF synthesis" or "boronic acid functionalization" will find this compound particularly relevant due to its dual halogen functionality.

Quality control of (3-Bromo-2-chlorophenyl)boronic acid is another area of interest, with frequent queries about "HPLC purity standards" and "NMR characterization." Suppliers emphasize batch-to-batch consistency, as impurities can significantly impact cross-coupling efficiency. The compound’s melting point (often cited between 150–160°C) and solubility profiles in THF or DMSO are critical data points for experimental reproducibility, a concern echoed in many online chemistry communities.

Environmental and regulatory aspects also draw attention. While not classified as hazardous under major chemical inventories, proper disposal methods for halogenated boronic acids are frequently searched. The compound’s biodegradability and eco-friendly alternatives in synthesis are part of broader discussions on "green chemistry trends," making it a timely subject for research papers and industry white papers.

In summary, CAS No. 352535-98-9 exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to diverse fields—from pharmaceutical intermediates to smart materials—ensures its continued relevance in scientific literature and commercial applications, meeting the needs of both academic and industrial audiences.